2-(5-amino-4-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-3-(methylthio)-1H-pyrazol-1-yl)-N-(3,4-dimethoxyphenyl)acetamide

• IUPAC Name: 2-[5-amino-4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-3-methylsulfanylpyrazol-1-yl]-N-(3,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C22H21ClN6O4S/c1-31-15-9-8-14(10-16(15)32-2)25-17(30)11-29-19(24)18(22(27-29)34-3)21-26-20(28-33-21)12-4-6-13(23)7-5-12/h4-10H,11,24H2,1-3H3,(H,25,30)
• InChI Key: XJWPBVOGCYBYSC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CN2C(=C(C(=N2)SC)C3=NC(=NO3)C4=CC=C(C=C4)Cl)N)OC
• Molecular Formula: C22H21ClN6O4S
• Molecular Weight: 501.0 g/mol

Description

2-(5-amino-4-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-3-(methylthio)-1H-pyrazol-1-yl)-N-(3,4-dimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C22H21ClN6O4S and its molecular weight is 500.96. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

A novel series of N‐aryl/aralkyl derivatives, which includes a compound similar to the one inquired, demonstrated significant α-glucosidase inhibitory potential, making them promising drug leads. These derivatives were synthesized using common raw materials, and their structure was confirmed using various spectroscopic techniques. The structural determination and potential application in diabetes treatment are noteworthy contributions to scientific research (Iftikhar et al., 2019).

Molecular Conformations and Interactions

The study of molecular conformations and hydrogen bonding in acetamide derivatives related to the inquired compound reveals intricate details about their structural properties. The research demonstrates how different molecular conformations coexist within these compounds and how hydrogen bonding contributes to their structural organization, impacting their biological activities and potential pharmaceutical applications (Narayana et al., 2016).

Antioxidant Activity

The synthesis and characterization of pyrazole-acetamide derivatives, and their coordination with Co(II) and Cu(II), have revealed significant antioxidant activity. The study highlights how the ligands and their complexes with these metals demonstrate potential as antioxidants, which could be beneficial in preventing or treating diseases related to oxidative stress (Chkirate et al., 2019).

Pharmacological Potential

A novel and selective inhibitor with excellent pharmacokinetics properties, related to the inquired compound, was synthesized and labeled with carbon-14 and deuterium. This FLAP (Five-lipoxygenase activity protein) inhibitor showcases the pharmacological potential and the methodological advancement in the synthesis of labeled compounds for pharmacokinetic studies (Latli et al., 2015).